Cas no 1864062-68-9 (3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride)

• Product Name: 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride
• CAS No: 1864062-68-9
• MF: C₁₁H₂₀ClNO
• MW: 217.735602378845
• CID: 5719745
• PubChem ID: 86263029
• Update Time: 2025-10-29

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-240683
• 3,3-dimethyl-1-(5-methylfuran-2-yl)butan-1-amine;hydrochloride
• AKOS026747709
• 1864062-68-9
• F2167-2088
• 3,3-dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride
• 3,3-dimethyl-1-(5-methylfuran-2-yl)butan-1-aminehydrochloride
• 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride

• Inchi： 1S/C11H19NO.ClH/c1-8-5-6-10(13-8)9(12)7-11(2,3)4;/h5-6,9H,7,12H2,1-4H3;1H
• InChI Key： VPEDQHHTWVYDPV-UHFFFAOYSA-N
• SMILES： Cl.O1C(C)=CC=C1C(CC(C)(C)C)N

Computed Properties

• Exact Mass: 217.1233420g/mol
• Monoisotopic Mass: 217.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2Ų

Additional information on 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride

3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride: A Comprehensive Overview

The compound 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride (CAS No. 1864062-68-9) is a highly specialized chemical entity with significant potential in various scientific and industrial applications. This compound is characterized by its unique structure, which combines a substituted furan ring with an amine functional group, making it a versatile molecule for research and development purposes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride. Researchers have employed novel catalytic methods and optimized reaction conditions to enhance the yield and purity of this compound. The synthesis process typically involves the reaction of an appropriately substituted furan derivative with an amine precursor, followed by acid-mediated protonation to form the hydrochloride salt. These methods have been refined to minimize environmental impact and maximize scalability for industrial production.

The structural features of 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride make it an intriguing subject for pharmacological studies. The molecule's ability to interact with biological systems has been explored in recent studies, particularly in the context of its potential as a drug candidate. For instance, investigations into its pharmacokinetic properties have revealed promising bioavailability profiles, suggesting its suitability for oral administration. Additionally, preliminary toxicity studies indicate that the compound exhibits low toxicity at therapeutic concentrations, further supporting its potential as a safe and effective drug.

One of the most exciting developments involving 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan-1-amine hydrochloride is its application in targeted drug delivery systems. Scientists have leveraged the molecule's unique structure to develop nanoscale drug carriers that can selectively deliver therapeutic agents to specific tissues or cells. This innovation has significant implications for the treatment of diseases such as cancer, where precise targeting can enhance efficacy while minimizing side effects.

Moreover, the compound has shown remarkable stability under various environmental conditions, making it ideal for use in diverse industrial settings. Its resistance to degradation under thermal and oxidative stress has been thoroughly evaluated in recent studies, confirming its suitability for long-term storage and transportation without loss of activity.

In conclusion, 3,3-Dimethyl-1-(5-methylfuran-2-yl)butan